Cas no 114915-68-3 (Acetamide,N-(3,4,4a,5-tetrahydro-3-oxo-2H-indeno[1,2-c]pyridazin-8-yl)-)
114915-68-3 structure
Product Name:Acetamide,N-(3,4,4a,5-tetrahydro-3-oxo-2H-indeno[1,2-c]pyridazin-8-yl)-
CAS No:114915-68-3
MF:C13H13N3O2
MW:243.261222600937
CID:150873
PubChem ID:3087507
Update Time:2025-04-19
Acetamide,N-(3,4,4a,5-tetrahydro-3-oxo-2H-indeno[1,2-c]pyridazin-8-yl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-(3,4,4a,5-tetrahydro-3-oxo-2H-indeno[1,2-c]pyridazin-8-yl)-
- N-(3-oxo-2,4,4a,5-tetrahydroindeno[1,2-c]pyridazin-8-yl)acetamide
- 2H-Indeno[1,2-c]pyridazine,acetamide deriv.
- 8-Acetylamino-4,4a-dihydro-5H-indeno(1,2-c)pyridazin-3-one
- DTXSID80921547
- Acetamide, N-(3,4,4a,5-tetrahydro-3-oxo-2H-indeno(1,2-c)pyridazin-8-yl)-
- N-(3-Hydroxy-4a,5-dihydro-4H-indeno[1,2-c]pyridazin-8-yl)ethanimidic acid
- N-(3,4,4a,5-Tetrahydro-3-oxo-2H-indeno(1,2-c)pyridazin-8-yl)acetamide
- 114915-68-3
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- Inchi: 1S/C13H13N3O2/c1-7(17)14-10-3-2-8-4-9-5-12(18)15-16-13(9)11(8)6-10/h2-3,6,9H,4-5H2,1H3,(H,14,17)(H,15,18)
- InChI Key: HAXSUASAJZNUHK-UHFFFAOYSA-N
- SMILES: O=C1CC2C(C3C=C(C=CC=3C2)NC(C)=O)=NN1
Computed Properties
- Exact Mass: 243.10089
- Monoisotopic Mass: 243.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 70.6Ų
Experimental Properties
- PSA: 70.56
Acetamide,N-(3,4,4a,5-tetrahydro-3-oxo-2H-indeno[1,2-c]pyridazin-8-yl)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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